N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide
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Description
N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H25N3O3S2 and its molecular weight is 371.51. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
- Synthesis and Anticancer Evaluation: Research by El-Gaby et al. (2017) highlights the synthesis of novel compounds including imidazole derivatives for potential anticancer applications. These compounds, including those similar to the queried chemical, have been evaluated against Ehrlich ascites carcinoma cells, showing promising activity in vitro (El-Gaby, Ghorab, Ismail, Abdel-Gawad, & Aly, 2017).
Histamine H3 Receptor Antagonists
- Development of Histamine H3 Receptor Antagonists: A study by Tozer et al. (2002) discusses the creation of ω-(1H-Imidazol-4-yl)alkane-1-sulfonamides, potent histamine H3 receptor antagonists. The sulfonamide structure, closely related to the queried compound, shows high receptor affinity and effective in vitro profiles (Tozer, Buck, Cooke, Kalindjian, Pether, & Steel, 2002).
Anti-Inflammatory and Antiviral Properties
- Synthesis and Characterization of Celecoxib Derivatives: Research by Küçükgüzel et al. (2013) focuses on the synthesis of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene) derivatives. These compounds, sharing structural similarities with the queried chemical, have shown potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities (Küçükgüzel, Coskun, Aydin, Aktay, Gürsoy, Çevik, Özakpinar, Özsavcı, Şener, Kaushik-Basu, Basu, & Talele, 2013).
Bioactivity of Sulfonamide Derivatives
- Evaluation of Sulfonamide Derivatives: Subramanyam et al. (2017) have synthesized sulfonamide derivatives and evaluated them for antibacterial, antifungal, and antioxidant activities. The study indicates that some of these derivatives exhibit significant activity in comparison to standard drugs (Subramanyam, Rasool, Janakiramudu, Rasheed, Sankar, & Raju, 2017).
Properties
IUPAC Name |
N-(5-hydroxy-3-thiophen-3-ylpentyl)-1-methyl-2-propan-2-ylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3S2/c1-12(2)16-18-15(10-19(16)3)24(21,22)17-7-4-13(5-8-20)14-6-9-23-11-14/h6,9-13,17,20H,4-5,7-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXALDCOHCWIQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=CN1C)S(=O)(=O)NCCC(CCO)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.